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Compound of Interest

Compound Name: Selank (diacetate)

Cat. No.: B12369270 Get Quote

For researchers in neuroscience, drug development, and related fields, selecting the

appropriate peptide for preclinical and clinical studies is a critical decision. This choice is

influenced by a compound's efficacy, mechanism of action, and, importantly, its cost-

effectiveness. This guide provides a detailed comparative analysis of Selank (diacetate), a
synthetic heptapeptide with anxiolytic and nootropic properties, against several common

alternatives: Semax, Noopept, and Cerebrolysin. The objective is to equip researchers with the

necessary data to make informed decisions for their study designs.

Comparative Overview
Selank is a synthetic analogue of the endogenous peptide tuftsin, modified to increase its

stability and ability to cross the blood-brain barrier. It is primarily investigated for its anxiolytic

(anti-anxiety) and nootropic (cognitive-enhancing) effects, which are believed to be mediated

through the modulation of GABAergic and serotonergic systems, as well as the inhibition of

enkephalin-degrading enzymes.[1][2] Unlike traditional anxiolytics such as benzodiazepines,

Selank has been shown to reduce anxiety without sedative or addictive properties.[3]

Our comparative analysis will delve into the cost-effectiveness of Selank in relation to other

prominent research peptides:

Semax: Another Russian-developed peptide, Semax is an analogue of a fragment of the

adrenocorticotropic hormone (ACTH). It is primarily researched for its potent nootropic and

neuroprotective properties, largely attributed to its ability to increase the expression of Brain-

Derived Neurotrophic Factor (BDNF).[4][5][6][7][8]
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Noopept: A dipeptide derivative of the racetam family, Noopept is a popular synthetic

nootropic known for its high potency and cognitive-enhancing effects, which are thought to

involve the glutamatergic system.[9][10]

Cerebrolysin: A complex mixture of neuropeptides and free amino acids derived from purified

porcine brain proteins, Cerebrolysin is used in research for its neurotrophic and

neuroprotective effects in a variety of neurological disorder models.[11][12][13][14][15][16]

Data Presentation: Cost-Effectiveness Analysis
The following tables provide a summary of the estimated cost per typical research dose for

Selank and its alternatives. Prices are based on commercially available research-grade

products and may vary between suppliers. Dosages are derived from published preclinical and

clinical studies.

Table 1: Cost Comparison of Research-Grade Peptides

Peptide Typical Vial Size
Price per Vial
(USD)

Price per mg (USD)

Selank (diacetate) 5 mg $50 $10.00

10 mg $55 - $80 $5.50 - $8.00

Semax 5 mg $60 $12.00

10 mg $32.50 - $42 $3.25 - $4.20

Noopept 1 g (1000 mg) ~$17 ~$0.017

10 g (10000 mg) $16 - $20 $0.0016 - $0.002

Cerebrolysin 2.5 g (2500 mg) $255.58 ~$0.10

5 ml (1076 mg) ~$50 ~$0.046

Note: Prices are approximate and subject to change based on supplier and purity.

Table 2: Cost per Typical Research Dose
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Peptide Animal Model Typical Dose Route
Estimated
Cost per Dose
(USD)

Selank

(diacetate)
Rat (250g) 300 µg/kg Intranasal $0.75

Semax Rat (250g) 50 µg/kg Intranasal $0.15

Noopept Rat (250g) 0.5 mg/kg Oral < $0.01

Cerebrolysin Rat (250g) 2.5 ml/kg* Intraperitoneal $13.45

*Assuming a concentration of 215.2 mg/ml and a price of $0.10/mg.

Experimental Data and Performance
Selank in Anxiety and Cognitive Function
In a clinical trial involving 62 patients with Generalized Anxiety Disorder (GAD) and

neurasthenia, Selank was compared to the benzodiazepine medazepam. The anxiolytic effects

of both treatments were found to be similar.[2][17] Notably, the Selank group also reported anti-

fatigue and psychostimulant effects.[2] Another study on patients with adjustment disorder

showed that after two weeks of treatment, the Selank group had significantly lower scores for

somatic symptoms (mean score 1.2 vs. 3.6 in the control group; p<0.05), nutritional problems

(0.1 vs. 3.4; p<0.05), and alcohol misuse (0.3 vs. 1.5; p<0.05) on the Patient Health

Questionnaire (PHQ).[18]

In preclinical studies, Selank has demonstrated the ability to increase memory consolidation in

rats, an effect thought to be mediated by serotonin.[6]

Semax in Cognitive Enhancement
Research has shown that a single intranasal administration of Semax (50 µg/kg) in rats can

lead to a 1.4-fold increase in Brain-Derived Neurotrophic Factor (BDNF) protein levels and a

1.6-fold increase in the phosphorylation of its receptor, TrkB, in the hippocampus.[12] This

upregulation of the BDNF/TrkB signaling pathway is strongly associated with enhanced

cognitive functions like learning and memory.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18454096/
https://www.researchgate.net/publication/299052506_Efficacy_and_possible_mechanisms_of_action_of_a_new_peptide_anxiolytic_selank_in_the_therapy_of_generalized_anxiety_disorders_and_neurasthenia
https://pubmed.ncbi.nlm.nih.gov/18454096/
https://www.researchgate.net/publication/323297153_The_effectiveness_of_selank_in_the_treatment_of_adjustment_disorder
https://newwavepeptides.co.uk/component/hikashop/peptides/semax-peptide
https://cerebrolysin.com/wp-content/uploads/2022/07/CERE_MoA-Folder_CEREINT102021-27.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Noopept as a Potent Nootropic
Noopept is often compared to Piracetam, a well-known nootropic. Studies suggest that

Noopept is significantly more potent, with typical doses in the range of 10-30 mg per day,

compared to several grams per day for Piracetam.[4] Its mechanism is thought to involve the

modulation of AMPA and NMDA receptors, which are crucial for synaptic plasticity.

Cerebrolysin's Neurotrophic Effects
Cerebrolysin is a complex mixture of neurotrophic peptides that has been shown to have a

multimodal mechanism of action.[11][12][13][14][15] It can mimic the effects of endogenous

neurotrophic factors, promoting neuronal survival, differentiation, and plasticity.[14][15] In a

study on acute ischemic stroke, Cerebrolysin treatment was associated with a favorable cost-

effectiveness profile in moderate to severe cases.[19]

Signaling Pathways and Experimental Workflows
To visualize the mechanisms of action and experimental designs discussed, the following

diagrams are provided in DOT language for use with Graphviz.

Signaling Pathways
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Caption: Selank's anxiolytic effect via allosteric modulation of the GABA-A receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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